2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H19N3O2S/c1-10-5-6-14(11(2)7-10)20-15(22)8-21-9-19-17-16(18(21)23)12(3)13(4)24-17/h5-7,9H,8H2,1-4H3,(H,20,22)
• InChI Key: LQLJCVUZCITQDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C(=C(S3)C)C)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.11979803 g/mol and the complexity rating of the compound is 538. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound and its derivatives are synthesized through various chemical reactions, including the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation, which yields thieno[2,3-d]pyrimidine derivatives. These reactions are significant for the development of novel heterocyclic compounds with potential therapeutic applications (Davoodnia et al., 2009).

Biological Evaluation

• Some of the synthesized compounds have been evaluated for their antimicrobial activity, showing promise as new agents against various bacterial and fungal pathogens. This highlights the potential for these compounds to contribute to the development of new antimicrobial drugs (Hossan et al., 2012).
• Additionally, derivatives of these compounds have been assessed for their anticonvulsant properties, indicating a potential for neurological applications. The study suggests moderate anticonvulsant activity, with specific derivatives showing promising results in in vivo models (Severina et al., 2020).

Chemical Properties and Interactions

• The detailed structural analysis of these compounds, including their hydrogen bonding patterns and crystal structures, provides insights into their chemical properties and potential interactions with biological molecules. This information is crucial for understanding their mechanism of action and for the design of compounds with improved efficacy and selectivity (Trilleras et al., 2008).